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Compound of Interest

Compound Name: 3-Amino-4-methoxybutan-1-ol

CAS No.: 1334146-51-8

Cat. No.: B1523329

Get Quote

An In-Depth Technical Guide to the Basic Properties of 3-Amino-4-methoxybutan-1-ol

Introduction
3-Amino-4-methoxybutan-1-ol is a chiral β-amino alcohol that serves as a valuable building

block in medicinal chemistry and drug development. Its bifunctional nature, possessing both a

primary amine and a primary alcohol, allows for diverse chemical modifications, making it a key

intermediate in the synthesis of more complex molecules, such as specialized diamines.[1][2]

This guide provides a comprehensive overview of its fundamental basic properties, structural

characteristics, and key handling protocols, designed for researchers, scientists, and

professionals in the field of drug development. We will delve into the causality behind its

chemical behavior, offering field-proven insights grounded in established chemical principles.

Section 1: Core Physicochemical Properties
The functionality of 3-Amino-4-methoxybutan-1-ol is dictated by the interplay of its three key

functional groups: the primary amine, the primary alcohol, and the methoxy ether. These

groups govern its basicity, solubility, and reactivity.
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Figure 1: Chemical Structure of 3-Amino-4-methoxybutan-1-ol.

Basicity and pKa
The primary determinant of the molecule's basicity is the lone pair of electrons on the nitrogen

atom of the primary amine group.[3] This lone pair can readily accept a proton (H⁺), defining it

as a Brønsted-Lowry base.[4][5]

Causality: The basicity of simple alkyl amines is generally stronger than that of ammonia

because the alkyl groups are electron-donating, which increases the electron density on the

nitrogen and makes the lone pair more available for protonation.[5] For 3-Amino-4-
methoxybutan-1-ol, we must consider the inductive effects of the neighboring hydroxyl and

methoxy groups. Both are electron-withdrawing groups, which will slightly pull electron

density away from the nitrogen center. This effect is expected to decrease the basicity
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slightly compared to a simple alkyl amine like 1-aminobutane. Therefore, the pKa of the

conjugate acid (R-NH₃⁺) is estimated to be in the range of 9.5 to 10.5, typical for primary

amines but potentially on the lower end of that range.

Solubility Profile
The solubility is governed by the molecule's ability to form hydrogen bonds.

Expert Insight: The presence of both a primary amine (-NH₂) and a primary alcohol (-OH)

group makes 3-Amino-4-methoxybutan-1-ol highly capable of hydrogen bonding, both as a

donor and an acceptor. This structural feature predicts high solubility in polar protic solvents

like water and alcohols (e.g., methanol, ethanol).[6][7] The C4 alkyl backbone and the methyl

ether group introduce some lipophilic character, suggesting at least moderate solubility in

less polar organic solvents.

Reactivity and Stability
The molecule's reactivity is twofold, stemming from its amine and alcohol functionalities.

Amine Group: As a primary amine, it is nucleophilic and will react with a variety of

electrophiles. Common reactions include acylation to form amides, alkylation, and reaction

with aldehydes and ketones to form imines.

Alcohol Group: The primary alcohol can be oxidized to form an aldehyde or a carboxylic acid.

It can also undergo esterification with carboxylic acids or acylation with acid chlorides.

Stability: The compound is chemically stable under standard ambient conditions (room

temperature).[8] However, like many amines, it should be stored away from strong oxidizing

agents.

Quantitative Data Summary
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Property Value Source / Rationale

Molecular Formula C₅H₁₃NO₂ [9]

Molecular Weight 119.16 g/mol Calculated from formula

Appearance Colorless to pale yellow liquid
Inferred from similar amino

alcohols[10]

pKa (Conjugate Acid) ~9.5 - 10.5
Estimated based on amine

basicity principles[5]

Water Solubility High
Predicted due to -OH and -NH₂

groups[6][7]

Boiling Point > 200 °C
Inferred from similar structures

like 4-Amino-1-butanol[8]

Section 2: Spectroscopic Characterization Workflow
For any researcher, confirming the identity and purity of a compound is paramount.

Spectroscopic methods provide a definitive fingerprint of the molecular structure. The following

describes the expected spectroscopic signature for 3-Amino-4-methoxybutan-1-ol.
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Spectroscopic Analysis Workflow
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Figure 2: Logical workflow for structural elucidation.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

each unique proton environment. The protons on the -OH and -NH₂ groups would likely

appear as broad singlets that are exchangeable with D₂O. The methoxy group (-OCH₃)

would present as a sharp singlet at approximately 3.3-3.4 ppm. The protons on the carbon

backbone (-CH-, -CH₂-) would appear as complex multiplets between 1.5 and 3.8 ppm.

¹³C NMR: The molecule has five carbon atoms in unique chemical environments, and thus a

¹³C NMR spectrum should display five distinct signals. The carbon bearing the -OH group

would be found around 60-65 ppm, the carbon with the -NH₂ group around 50-55 ppm, and

the methoxy carbon around 59 ppm.

FT-IR Spectroscopy: The infrared spectrum provides clear evidence for the key functional

groups. A prominent, broad absorption band between 3200-3500 cm⁻¹ would indicate the

overlapping O-H and N-H stretching vibrations. C-H stretching bands would appear just

below 3000 cm⁻¹, and a strong C-O stretching band would be visible in the 1050-1150 cm⁻¹

region.[11][12]

Section 3: Synthesis Protocol and Safe Handling
The (S)-enantiomer of 3-Amino-4-methoxybutan-1-ol is a particularly sought-after

intermediate. A reliable asymmetric synthesis has been developed, providing a practical route

for its preparation in a laboratory setting.[1][2]

Asymmetric Synthesis via Reductive Amination
This protocol is adapted from a published, peer-reviewed procedure and demonstrates a self-

validating system where product crystallization is used to upgrade enantiomeric excess.[1][2]
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Asymmetric Synthesis Workflow
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Figure 3: Key steps in the asymmetric synthesis pathway.
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Step-by-Step Methodology:

Reductive Amination: The starting β-keto ester, methyl 4-methoxy-3-oxobutanoate, is

subjected to asymmetric reductive amination.

Causality: This step is critical for establishing the stereocenter. A chiral Ruthenium-

MeOBIPHEP catalyst is used with ammonium acetate and hydrogen gas. The catalyst

creates a chiral environment, directing the hydrogenation to occur preferentially on one

face of the intermediate enamine, resulting in high enantiomeric excess (97-98% ee).[1][2]

Transitory N-Boc Protection: The resulting amino ester is protected with di-tert-butyl

dicarbonate (Boc₂O).

Expert Insight: This step is necessary because the subsequent reducing agent, lithium

borohydride (LiBH₄), can react with the acidic N-H protons of the amine. Protecting the

amine as a non-acidic carbamate prevents this side reaction and ensures the hydride is

available for the desired ester reduction.[2]

Ester Reduction: The N-Boc protected amino ester is reduced to the corresponding alcohol

using LiBH₄.

Causality: LiBH₄ is a milder reducing agent than LiAlH₄ and is selective for esters in the

presence of the Boc-protecting group, providing a clean conversion to the primary alcohol.

[2]

Deprotection and Crystallization: The Boc group is removed using an acid (e.g., HCl in a

suitable solvent), which also forms the hydrochloride salt of the final product.

Trustworthiness: The final product is crystallized. This purification step serves as a self-

validating mechanism, as it not only removes impurities but also upgrades the

enantiomeric excess to ≥99%.[1][2]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Amino-4-methoxybutan-1-ol is not widely

available, safe handling procedures can be established based on its functional groups and data

from analogous compounds like 4-Amino-1-butanol.[8]
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Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. Handle in a well-ventilated area or a chemical fume hood.[8]

Incompatibility: Avoid contact with strong oxidizing agents, acids, and acid chlorides.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[8]

Conclusion
3-Amino-4-methoxybutan-1-ol is a functionally rich molecule whose basicity, solubility, and

reactivity are a direct consequence of its amine, alcohol, and ether groups. Its utility as a chiral

building block is well-established, with robust synthetic protocols available for its preparation. A

thorough understanding of its physicochemical properties and spectroscopic signatures, as

detailed in this guide, is essential for its effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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